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Compound of Interest

Compound Name: 4-Propylcyclohexanone

Cat. No.: B1345700 Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of 4-
Propylcyclohexanone (CAS No. 40649-36-3), a key intermediate in various chemical

syntheses, particularly in the manufacturing of liquid crystals. This document details

commercial suppliers, typical product specifications, and relevant experimental protocols for its

synthesis and analysis.

Introduction to 4-Propylcyclohexanone
4-Propylcyclohexanone is a cyclic ketone with the molecular formula C₉H₁₆O. Its chemical

structure features a cyclohexane ring substituted with a propyl group at the 4-position. This

compound serves as a crucial building block in organic synthesis, finding its primary application

as an intermediate in the production of liquid crystals used in displays. The high purity of 4-
Propylcyclohexanone is paramount for these applications, as even trace impurities can

significantly impact the performance of liquid crystal devices.

Commercial Suppliers and Availability
4-Propylcyclohexanone is readily available from a variety of commercial suppliers, ranging

from large global distributors that offer research-grade quantities to specialized manufacturers

that can provide bulk quantities for industrial applications. Key suppliers are located in North

America, Europe, and Asia.
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Table 1: Prominent Commercial Suppliers of 4-Propylcyclohexanone
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Supplier
Region(s)
Served

Typical Purity
Available
Quantities

Notes

Sigma-Aldrich

(Merck)[1]
Global ≥99.0% (GC) 5 mL, 250 mL

Offers "for

synthesis" grade.

Provides detailed

technical data

including safety

information and

access to

Certificates of

Analysis (CoA)

online.[1]

Thermo Scientific

Chemicals

(formerly Alfa

Aesar)

Global 99% 25 g, 100 g

Product

information and

documentation

are available

through Fisher

Scientific.

TCI America[2] North America >98.0% (GC) 25 g, 250 g

Provides product

specifications

and safety data

sheets.

Oakwood

Chemical[3]
North America 97%[3]

250 mg, 1 g, 5 g,

25 g[3]

Offers various

research

quantities.

ChemUniverse North America Not specified 5 g, 10 g, 25 g

Provides pricing

for various

quantities and

offers bulk

quotes upon

request.

Hangzhou

ZeErRui

Asia 99%[4] 25 kg/drum [4] A manufacturer

in China focused

on APIs and
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Chemical Co.,

Ltd.[4]

advanced

intermediates,

offering bulk

quantities.[4]

GlobalChemMall[

5]
Asia Not specified Per kg

An online

marketplace that

connects buyers

with Chinese

manufacturers of

liquid crystal

monomers.[5]

Apollo Scientific

Ltd.[6]

Europe, North

America
Not specified Gram to kilogram

A UK-based

trader with

distribution in the

US.

Glentham Life

Sciences[6]
Europe Not specified Not specified

A UK-based

trader.[6]

abcr GmbH[6]
Europe, North

America
Not specified Not specified

A German

supplier with a

US presence.[6]

Disclaimer: The information in this table is based on publicly available data and is subject to

change. Please consult the suppliers directly for the most current information on product

specifications, availability, and pricing.

Product Specifications
The quality and purity of 4-Propylcyclohexanone are critical for its applications.

Manufacturers and suppliers typically provide a Certificate of Analysis (CoA) with each batch,

detailing the results of quality control testing.

Table 2: Typical Specifications for 4-Propylcyclohexanone
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Parameter Typical Specification Analysis Method

Appearance Colorless liquid Visual

Purity (Assay) ≥99.0% Gas Chromatography (GC)

Identity Conforms to structure Infrared Spectroscopy (IR)

Density (20°C) 0.906 - 0.908 g/cm³ Densitometry

Refractive Index (n20/D) ~1.453 Refractometry

Experimental Protocols
This section provides detailed methodologies for the synthesis and analysis of 4-
Propylcyclohexanone, based on established procedures.

Synthesis of 4-Propylcyclohexanone from 4-
Propylphenol
A common laboratory-scale synthesis involves the hydrogenation of 4-propylphenol.

Materials and Equipment:

4-propylphenol

Platinum-based catalyst (e.g., 2 wt% Pt on a support)

Deionized water

Hydrogen (H₂) gas

High-pressure batch reactor (e.g., OM Lab-Tech MMJ-100, SUS316, 100 mL) with magnetic

stirring

Ethyl acetate (for extraction)

Standard laboratory glassware

Centrifuge
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Drying oven

Procedure:

To a pre-dried high-pressure batch reactor, add 4-propylphenol (e.g., 5.0 mmol, 681 mg), the

catalyst (e.g., 98 mg of 2 wt% Pt catalyst), and deionized water (e.g., 40 mL).

Seal the reactor and pressurize with hydrogen gas to 2 MPa at room temperature.

Heat the reactor to the desired reaction temperature (e.g., 300°C) while continuously stirring

at 600 rpm.

Maintain the reaction at the set temperature for 1 hour.

After the reaction is complete, cool the reactor to room temperature.

Transfer the reaction mixture to a separatory funnel and extract the organic layer with ethyl

acetate.

The organic layer, containing 4-propylcyclohexanone along with other products, is then

ready for analysis.

The catalyst can be recovered from the aqueous layer by centrifugation, washed with ethyl

acetate, and dried in an oven at 120°C for 2 hours for potential reuse.

Quality Control Analysis by Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is the standard method for determining the purity of 4-Propylcyclohexanone and

identifying any impurities.

Instrumentation:

Gas chromatograph (e.g., Shimadzu GC-14B) with a flame ionization detector (FID) or

coupled to a mass spectrometer (e.g., Shimadzu GC-2010/PARVUM2).

Capillary column (e.g., HR-1, 0.25 mm I.D. × 50 m).
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Injector and detector temperatures: typically 250-300°C.

Oven temperature program: A suitable temperature program is developed to separate the

product from any starting material and byproducts. For example, starting at a lower

temperature and ramping up to a higher temperature.

Carrier gas: Helium or hydrogen.

Procedure:

Prepare a dilute solution of the 4-Propylcyclohexanone sample in a suitable solvent (e.g.,

ethyl acetate).

If quantitative analysis is required, add an internal standard (e.g., 2-isopropylphenol) to the

sample solution.

Inject a small volume (e.g., 1 µL) of the prepared solution into the GC.

Run the analysis using the established temperature program.

The purity is determined by the area percentage of the 4-Propylcyclohexanone peak

relative to the total area of all peaks in the chromatogram.

The mass spectrometer is used to identify the main product and any impurities based on

their mass spectra.

Visualizations
Supply Chain of 4-Propylcyclohexanone
The following diagram illustrates the typical supply chain for 4-Propylcyclohexanone, from

raw material suppliers to end-users in research and industry.
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Caption: Supply chain for 4-Propylcyclohexanone.

Experimental Workflow for Synthesis and Analysis
This diagram outlines the key steps in the synthesis and subsequent quality control analysis of

4-Propylcyclohexanone.
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Caption: Synthesis and analysis workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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